2-Fluoro-4-methoxypyridine-3-sulfonyl chloride
Description
2-Fluoro-4-methoxypyridine-3-sulfonyl chloride is a chemical compound with the molecular formula C6H5ClFNO3S . It has a molecular weight of 225.63 . The compound is typically used in research and development .
Molecular Structure Analysis
The InChI code for 2-Fluoro-4-methoxypyridine-3-sulfonyl chloride is 1S/C6H5ClFNO3S/c1-12-4-2-3-9-6(8)5(4)13(7,10)11/h2-3H,1H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
2-Fluoro-4-methoxypyridine-3-sulfonyl chloride has a molecular weight of 225.63 . Other physical and chemical properties such as melting point, boiling point, and density were not available in the search results.Scientific Research Applications
Pharmaceutical Synthesis
2-Fluoro-4-methoxypyridine-3-sulfonyl chloride is widely used in the synthesis of pharmaceutical compounds. Its unique chemical structure allows it to act as a building block for various drugs, particularly those targeting specific enzymes or receptors. This compound’s ability to introduce both fluorine and sulfonyl chloride groups into molecules makes it valuable for creating drugs with improved metabolic stability and bioavailability .
Agrochemical Development
In agrochemical research, 2-Fluoro-4-methoxypyridine-3-sulfonyl chloride is utilized to develop new herbicides and pesticides. The compound’s reactivity and ability to form stable derivatives are crucial for designing agrochemicals that are effective against a broad spectrum of pests and weeds while being environmentally friendly .
Material Science
This compound is also significant in material science, particularly in the development of advanced polymers and coatings. Its incorporation into polymer chains can enhance the thermal stability, chemical resistance, and mechanical properties of the resulting materials. These enhanced materials are useful in various industrial applications, including electronics and aerospace .
Analytical Chemistry
In analytical chemistry, 2-Fluoro-4-methoxypyridine-3-sulfonyl chloride is employed as a reagent for the derivatization of analytes. This process improves the detection and quantification of various substances in complex mixtures by enhancing their chromatographic and spectroscopic properties. This application is particularly important in environmental monitoring and forensic analysis .
Biochemical Research
The compound is used in biochemical research to study enzyme mechanisms and protein interactions. Its ability to modify specific amino acid residues in proteins makes it a valuable tool for probing the structure and function of enzymes. This application helps in understanding disease mechanisms and developing enzyme inhibitors as potential therapeutic agents .
Medicinal Chemistry
In medicinal chemistry, 2-Fluoro-4-methoxypyridine-3-sulfonyl chloride is used to design and synthesize novel therapeutic agents. Its incorporation into drug molecules can improve their pharmacokinetic and pharmacodynamic properties, making them more effective and safer for clinical use.
Sigma-Aldrich Biosynth Sigma-Aldrich MilliporeSigma Sigma-Aldrich : Biosynth : Sigma-Aldrich : MilliporeSigma
properties
IUPAC Name |
2-fluoro-4-methoxypyridine-3-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClFNO3S/c1-12-4-2-3-9-6(8)5(4)13(7,10)11/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBNHPHKNBNMDHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=C1)F)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClFNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-methoxypyridine-3-sulfonyl chloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-methylcyclohexyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide](/img/structure/B2667969.png)
![8-(3,5-diethyl-1H-pyrazol-1-yl)-3-methyl-7-[(2-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B2667970.png)
![N1-(5-chloro-2-methylphenyl)-N2-(2-(2-(4-methoxyphenyl)-6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)oxalamide](/img/structure/B2667971.png)
![5-methyl-6-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-pyrimidin-2-one](/img/structure/B2667979.png)
![1-(3-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-benzhydrylurea](/img/structure/B2667983.png)
![Methyl 2-{3-(tert-butyl)-7-[(methoxycarbonyl)methyl]-9-methyl-6,8-dioxo-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl}acetate](/img/structure/B2667987.png)
![(E)-4-(Dimethylamino)-N-[1-(5-fluoro-1-methylindol-3-yl)propan-2-yl]but-2-enamide](/img/structure/B2667990.png)
![N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide](/img/structure/B2667991.png)